2-Cyclopropoxy-1-iodo-3-nitrobenzene
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Description
2-Cyclopropoxy-1-iodo-3-nitrobenzene is a substituted aromatic compound featuring a nitro group (-NO₂) at the 3-position, an iodine atom at the 1-position, and a cyclopropoxy substituent (-O-cyclopropyl) at the 2-position of the benzene ring. This compound is of interest in organic synthesis due to the unique electronic and steric effects imparted by its substituents. The cyclopropoxy group introduces steric hindrance and may modulate solubility or conformational preferences .
Properties
Molecular Formula |
C9H8INO3 |
|---|---|
Molecular Weight |
305.07 g/mol |
IUPAC Name |
2-cyclopropyloxy-1-iodo-3-nitrobenzene |
InChI |
InChI=1S/C9H8INO3/c10-7-2-1-3-8(11(12)13)9(7)14-6-4-5-6/h1-3,6H,4-5H2 |
InChI Key |
AWYLRIMUQDELAO-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC=C2I)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-1-iodo-3-nitrobenzene typically involves the nitration of 2-cyclopropoxy-1-iodobenzene. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The reaction proceeds via electrophilic aromatic substitution, where the nitro group is introduced into the benzene ring.
Industrial Production Methods: Industrial production of this compound may involve similar nitration processes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and yield of the reaction. Additionally, the purification of the final product can be achieved through recrystallization or chromatographic techniques.
Types of Reactions:
Oxidation: The nitro group in 2-Cyclopropoxy-1-iodo-3-nitrobenzene can undergo reduction to form corresponding amines.
Reduction: The compound can be reduced using hydrogenation catalysts such as palladium on carbon to yield 2-cyclopropoxy-1-iodoaniline.
Substitution: The iodine atom can be substituted with other functional groups through reactions such as the Suzuki coupling or the Heck reaction.
Common Reagents and Conditions:
Oxidation: Hydrogen gas and palladium catalysts.
Reduction: Sodium borohydride or catalytic hydrogenation.
Substitution: Palladium catalysts, boronic acids, and bases like potassium carbonate.
Major Products:
Reduction: 2-Cyclopropoxy-1-iodoaniline.
Substitution: Various substituted benzene derivatives depending on the reagents used.
Scientific Research Applications
2-Cyclopropoxy-1-iodo-3-nitrobenzene has several applications in scientific research:
Chemistry: It serves as a precursor for the synthesis of more complex organic molecules through various substitution reactions.
Biology: The compound can be used in the study of enzyme-catalyzed reactions involving nitroaromatic compounds.
Industry: Used in the synthesis of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-1-iodo-3-nitrobenzene involves its interaction with various molecular targets. The nitro group can participate in redox reactions, while the iodine atom can undergo substitution reactions. These interactions can lead to the formation of new compounds with different properties and activities.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
To contextualize the properties of 2-cyclopropoxy-1-iodo-3-nitrobenzene, a comparison with analogous nitroaromatic compounds is essential. Key structural analogs include:
Nitrobenzene Derivatives
Key Differences :
- Steric Profile : The cyclopropoxy group introduces significant steric hindrance, reducing reaction rates in nucleophilic aromatic substitution compared to smaller substituents (e.g., methoxy) .
Iodo-Nitroaromatics
Compounds such as 1-iodo-3-nitrobenzene (without the cyclopropoxy group) are simpler analogs. The absence of the cyclopropoxy substituent in these compounds leads to:
- Higher Reactivity : Faster rates in cross-coupling reactions due to reduced steric hindrance.
- Lower Thermal Stability : The cyclopropoxy group in 2-cyclopropoxy-1-iodo-3-nitrobenzene may stabilize the molecule against decomposition, as cyclopropane rings can absorb strain energy.
Research Findings and Data
Spectroscopic Data
| Property | Value (Hypothetical*) | Reference Compound (Nitrobenzene) |
|---|---|---|
| Melting Point | 98–102°C | 5.7°C |
| Solubility in CH₂Cl₂ | 250 mg/mL | >500 mg/mL |
| ¹H NMR (δ, ppm) | Cyclopropane protons: 1.2–1.5 | N/A |
*Note: Direct experimental data for 2-cyclopropoxy-1-iodo-3-nitrobenzene is scarce in public literature. Values are inferred from analogous compounds.
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